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Introduction
Fosthiazate is an organophosphate nematicide effective against a wide range of plant-parasitic

nematodes. Its granular formulation allows for soil application to protect various crops from

nematode damage. These application notes provide detailed protocols and technical

information for the field application of Fosthiazate granular formulations, intended to guide

researchers and professionals in designing and conducting efficacy trials and understanding its

mode of action and environmental behavior.

Mechanism of Action: Acetylcholinesterase
Inhibition
Fosthiazate functions as a potent inhibitor of acetylcholinesterase (AChE) in nematodes[1].

AChE is a critical enzyme in the nematode nervous system, responsible for hydrolyzing the

neurotransmitter acetylcholine (ACh) at the synaptic cleft. By inhibiting AChE, Fosthiazate
leads to an accumulation of ACh, causing continuous nerve stimulation, paralysis, and

ultimately, the death of the nematode[1][2]. In some nematode species, such as Meloidogyne

incognita, mutations in the ace-2 gene, which codes for an acetylcholinesterase, have been

associated with increased insensitivity to Fosthiazate[3].
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Figure 1: Signaling pathway of Fosthiazate's inhibition of acetylcholinesterase in nematodes.

Quantitative Data on Fosthiazate Efficacy
The following tables summarize the application rates and efficacy of Fosthiazate granular

formulation against various nematode species in different crops.

Table 1: Efficacy of Fosthiazate Granular Formulation against Potato Cyst Nematode

(Globodera spp.) in Potato
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Application
Rate (kg
a.i./ha)

Application
Method

Target
Nematode

Efficacy
Yield
Increase

Reference

3.0

Broadcast

and

incorporated

Globodera

rostochiensis

Reduced

nematode

densities in

roots and soil

21-34% [4][5]

3.0

Broadcast

and

incorporated

Globodera

pallida

Reduced root

infection and

nematode

multiplication

- [6]

1.5 (for

wireworm

reduction)

Broadcast

and

incorporated

Agriotes spp.

Reduction in

wireworm

damage

- [7]

3.0

Broadcast

and

incorporated

Globodera

rostochiensis

and G. pallida

Control of

potato cyst

nematode

- [7]

Table 2: Efficacy of Fosthiazate Granular Formulation against Root-Knot Nematode

(Meloidogyne spp.) in Various Crops
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Crop
Applicati
on Rate

Applicati
on
Method

Target
Nematod
e

Efficacy
Yield
Increase

Referenc
e

Tomato

0.125 g/kg

soil

(formulated

product)

Soil

incorporati

on (pot

study)

Meloidogyn

e incognita

97.52%

reduction

in galls;

96.45%

reduction

in soil

juveniles

- [7][8]

Tomato &

Pepper

Not

specified

Greenhous

e

application

Meloidogyn

e incognita

91.2%

(tomato)

and 94.6%

(pepper)

reduction

in

population

- [1]

Tobacco
2.2 - 8.8 g

a.i./100 m²

Broadcast

and

incorporate

d

M.

incognita &

M. arenaria

Negative

linear

correlation

between

application

rate and

root galling

Positive

correlation
[2]

Cucumber
900 g

a.i./ha

Not

specified

Root-knot

nematode

Residues

below MRL

with a 14-

day PHI

- [9]

Table 3: Efficacy of Fosthiazate Granular Formulation against Other Nematodes in Various

Crops
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Crop

Applicati
on Rate
(g
a.i./mat)

Applicati
on
Method

Target
Nematod
e

Efficacy
Yield
Increase

Referenc
e

Banana
1.5 - 2.0 (3

times/year)

Applied in

a crown

around the

plant base

Radopholu

s similis

Significantl

y more

effective

than some

standard

nematicide

s

Up to 35% [10][11]

Banana 2.0 - 3.0

Applied in

a crown

around the

plant base

Meloidogyn

e spp. and

Hoplolaimu

s seinhorsti

Significantl

y reduced

infection

- [10][11]

Soybean

5.45 -

85.10 mg/L

(pot study)

Soil

application

Heterodera

glycines

43.64 -

97.94%

reduction

in cysts

- [12]

Experimental Protocols
Field Efficacy Trial Protocol for Fosthiazate Granular
Formulation
This protocol outlines a typical field trial to evaluate the efficacy of Fosthiazate granular

formulation for the control of plant-parasitic nematodes.
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Figure 2: Experimental workflow for a field efficacy trial of Fosthiazate granular formulation.
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3.1.1. Site Selection and Preparation:

Select a field with a known history of the target nematode infestation.

Conduct a pre-trial soil analysis to confirm the presence and population density of the target

nematode species.

Prepare the field according to standard agricultural practices for the selected crop.

3.1.2. Experimental Design and Plot Layout:

Employ a randomized complete block design with a minimum of four replications.

Establish individual plots of a suitable size (e.g., 5m x 10m) with buffer zones between plots

to prevent cross-contamination.

Include an untreated control and a standard nematicide treatment for comparison.

3.1.3. Application of Fosthiazate Granules:

Calibrate the granular applicator to ensure accurate and uniform delivery of the specified

application rate.

Apply the Fosthiazate granules evenly over the soil surface of the designated plots

(broadcast application).

Immediately incorporate the granules into the soil to a depth of 10-15 cm using a rotary tiller

or other suitable equipment. This should be done in a single pass with the application.

3.1.4. Crop Management:

Plant the selected crop uniformly across all plots.

Follow standard agronomic practices for irrigation, fertilization, and pest and disease

management throughout the growing season.

3.1.5. Data Collection:
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Nematode Population Density: Collect soil samples from each plot at pre-application, mid-

season, and at harvest. Follow the protocol outlined in Section 3.2.

Root Galling Assessment: For root-knot nematodes, carefully excavate the root systems of a

representative number of plants from each plot at mid-season and/or at harvest. Assess the

degree of root galling using a standardized rating scale (see Section 3.3).

Phytotoxicity: Visually assess plants for any signs of phytotoxicity (e.g., stunting, chlorosis,

necrosis) at regular intervals after application.

Yield: At crop maturity, harvest the marketable portion of the crop from a designated area

within each plot and record the weight.

3.1.6. Data Analysis:

Analyze the data using appropriate statistical methods (e.g., ANOVA, mean separation tests)

to determine the effect of the Fosthiazate treatment on nematode population density, root

galling, and crop yield.

Protocol for Soil Sampling to Assess Nematode
Populations
3.2.1. Materials:

Soil sampling tube (1-inch diameter) or auger

Bucket

Plastic bags and labels

Cooler with ice packs

3.2.2. Procedure:

For each plot, collect a composite sample consisting of at least 10-20 soil cores taken in a

zigzag or "W" pattern across the plot.

Collect soil cores to a depth of 8-12 inches, within the root zone of the plants.
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Combine the soil cores from each plot in a clean bucket and mix thoroughly.

Take a subsample of approximately 1 pint (500 cm³) of the mixed soil and place it in a

labeled plastic bag.

Store the samples in a cooler with ice packs and transport them to the laboratory for

nematode extraction and counting as soon as possible.

Protocol for Root Galling Assessment (for Root-Knot
Nematodes)
3.3.1. Materials:

Shovel or fork

Water source for washing roots

Rating scale chart

3.3.2. Procedure:

Carefully excavate the entire root system of 5-10 randomly selected plants from each plot.

Gently wash the roots to remove adhering soil.

Visually assess the percentage of the root system that is galled and assign a rating based on

a standardized scale. A common scale is the 0-10 galling index, where 0 represents no galls

and 10 represents a completely galled and necrotic root system.

Application Parameters and Outcomes
The successful application of Fosthiazate granular formulation depends on several key

parameters that influence its efficacy and potential risks.
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Figure 3: Logical relationships between Fosthiazate application parameters and outcomes.

Environmental Fate and Considerations
Soil Dissipation: Fosthiazate is degraded in the soil through both microbial and chemical

processes. Its persistence is influenced by soil properties such as pH and organic matter

content. The half-life of Fosthiazate in soil can range from approximately 2.7 to 57.7 days,

with faster degradation occurring in soils with higher pH[13][14].

Leaching Potential: Due to its weak adsorption to soil particles, Fosthiazate may have the

potential to leach, particularly in acidic soils with low organic matter content[14].

Non-target Organisms: As with other organophosphate pesticides, care should be taken to

minimize exposure to non-target organisms. Proper incorporation of the granules into the soil

is crucial to reduce the risk to birds and other wildlife[7].

Safety Precautions
Always follow the manufacturer's label instructions for handling and application.
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Wear appropriate personal protective equipment (PPE), including gloves, coveralls, and

respiratory protection, when handling and applying Fosthiazate granules.

Avoid inhaling dust from the granules.

Do not apply near water bodies, and prevent runoff from treated areas.

Disclaimer: This document is intended for informational purposes for research and

development professionals. Always refer to and comply with the product label and local

regulations for the legal and safe use of any pesticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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